Cas no 1804824-03-0 (Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate)

Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate
-
- Inchi: 1S/C10H9BrF3NO4/c1-2-18-9(17)6-3-7(19-10(12,13)14)5(4-11)8(16)15-6/h3H,2,4H2,1H3,(H,15,16)
- InChI Key: MKPXZSIXDYMRMR-UHFFFAOYSA-N
- SMILES: BrCC1C(NC(C(=O)OCC)=CC=1OC(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 456
- XLogP3: 2.1
- Topological Polar Surface Area: 64.599
Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029095176-1g |
Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate |
1804824-03-0 | 97% | 1g |
$1,504.90 | 2022-04-01 |
Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate Related Literature
-
Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
-
Sean W. Reilly,Charles Edwin Webster,T. Keith Hollis,Henry U. Valle Dalton Trans., 2016,45, 2823-2828
-
Ping Tong Food Funct., 2020,11, 628-639
-
Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
-
S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
Additional information on Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate
Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804824-03-0): A Comprehensive Overview
Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804824-03-0) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, a hydroxy group, and a trifluoromethoxy substituent, making it a versatile intermediate for synthetic applications. Its molecular formula is C10H9BrF3NO4, and it is widely recognized for its role in the development of novel bioactive molecules.
The growing interest in fluorinated pyridine derivatives has positioned Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate as a key compound in modern medicinal chemistry. Researchers are particularly drawn to its potential in designing enzyme inhibitors and receptor modulators, which are critical in addressing diseases such as cancer and neurological disorders. The trifluoromethoxy group enhances the compound's metabolic stability, a feature highly sought after in drug discovery.
In the agrochemical sector, Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate is explored for its utility in developing crop protection agents. The bromomethyl group allows for further functionalization, enabling the creation of compounds with targeted pesticidal or herbicidal activity. This aligns with the increasing demand for sustainable agriculture solutions, a hot topic in global food security discussions.
The synthesis of Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate typically involves multi-step reactions, starting from commercially available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed bromination are often employed to improve yield and purity. These methods are frequently searched by chemists looking for efficient synthetic routes to complex heterocycles.
From a commercial perspective, the demand for CAS No. 1804824-03-0 is steadily rising, driven by its applications in high-value chemical intermediates. Suppliers and manufacturers are focusing on scalable production processes to meet the needs of pharmaceutical and agrochemical industries. The compound's patent landscape is also a point of interest, as it may influence its availability and pricing in the market.
Safety and handling of Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate require standard laboratory precautions. While not classified as a high-risk substance, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers often inquire about compatibility with common reagents and solubility profiles, which are essential for experimental planning.
In summary, Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804824-03-0) represents a valuable building block in synthetic chemistry. Its multifaceted applications in drug discovery and agrochemical innovation make it a compound of significant scientific and industrial relevance. As research continues to uncover new uses for fluorinated heterocycles, this molecule is poised to remain at the forefront of chemical innovation.
1804824-03-0 (Ethyl 3-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate) Related Products
- 1805438-07-6(6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol)
- 2755719-10-7(5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine)
- 306937-15-5(1H-Pyrazole-5-carbonylchloride, 1-[(2,4-dichlorophenyl)methyl]-3-(1,1-dimethylethyl)-)
- 1241685-03-9(1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-2-piperidin-1-ylethanone)
- 1520881-08-6(3-(5-Methyl-1H-indazol-3-yl)propan-1-amine)
- 330191-13-4(N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide)
- 2351947-39-0(2-{(tert-butoxy)carbonylamino}-3-(2,5-dichloropyridin-3-yl)propanoic acid)
- 393835-65-9(5-Amino-N-acetyltryptamine)
- 607738-00-1(2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine)
- 1508145-19-4(4-ethoxy-3,5-difluorobenzene-1-sulfonamide)




